Cas no 1806549-38-1 (3-Hydroxy-4-(trifluoromethyl)picolinic acid)

• Product Name: 3-Hydroxy-4-(trifluoromethyl)picolinic acid
• CAS No: 1806549-38-1
• MF: C₇H₄F₃NO₃
• MW: 207.106772422791
• MDL: MFCD28800292
• CID: 4906787
• Update Time: 2025-05-22

3-Hydroxy-4-(trifluoromethyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-4-(trifluoromethyl)picolinic acid

• MDL： MFCD28800292
• Inchi： 1S/C7H4F3NO3/c8-7(9,10)3-1-2-11-4(5(3)12)6(13)14/h1-2,12H,(H,13,14)
• InChI Key： LHOIUHYORUFKPU-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=C(C(=O)O)C=1O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 231
• XLogP3: 1.8
• Topological Polar Surface Area: 70.4

Additional information on 3-Hydroxy-4-(trifluoromethyl)picolinic acid

3-Hydroxy-4-(trifluoromethyl)picolinic Acid: A Comprehensive Overview

The compound 3-Hydroxy-4-(trifluoromethyl)picolinic acid (CAS No. 1806549-38-1) is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of picolinic acids, which are known for their unique chemical properties and versatile functionalities. The presence of the trifluoromethyl group at the 4-position and the hydroxyl group at the 3-position introduces distinct electronic and steric effects, making this compound highly valuable in research and development.

Recent studies have highlighted the importance of 3-Hydroxy-4-(trifluoromethyl)picolinic acid in the field of medicinal chemistry. Its structure allows for strong hydrogen bonding and metal coordination capabilities, which are essential in drug design and catalysis. Researchers have explored its potential as a ligand in transition metal complexes, demonstrating its ability to stabilize various metal centers and enhance catalytic activity. These findings underscore its role in advancing green chemistry and sustainable chemical processes.

The synthesis of 3-Hydroxy-4-(trifluoromethyl)picolinic acid involves a multi-step process that combines organic synthesis techniques with fluorination strategies. Key steps include the formation of the picolinic acid backbone, followed by selective fluorination at the 4-position and hydroxylation at the 3-position. This synthesis pathway has been optimized to ensure high yield and purity, making it suitable for large-scale production in pharmaceutical and agrochemical industries.

In terms of applications, 3-Hydroxy-4-(trifluoromethyl)picolinic acid has shown promise in several areas. In pharmacology, it serves as a building block for designing bioactive molecules targeting various diseases, including cancer and neurodegenerative disorders. Its ability to interact with biological systems through hydrogen bonding and π-π interactions makes it a valuable tool in drug discovery programs.

Additionally, this compound has been investigated for its role in materials science. Its coordination properties make it an ideal candidate for constructing metal-organic frameworks (MOFs) and other porous materials. Recent research has demonstrated its ability to form highly stable MOFs with exceptional gas adsorption capabilities, opening new avenues for energy storage and environmental remediation technologies.

The unique combination of electronic properties in 3-Hydroxy-4-(trifluoromethyl)picolinic acid also makes it a valuable substrate for organic electronics. Its ability to act as both an electron donor and acceptor has been leveraged in the development of organic semiconductors and light-emitting diodes (OLEDs). This dual functionality is rare among organic compounds, making it a subject of intense research interest.

From an environmental perspective, 3-Hydroxy-4-(trifluoromethyl)picolinic acid has been studied for its biodegradability and toxicity profiles. Initial assessments suggest that it exhibits low toxicity to aquatic organisms, which is crucial for its potential use in agricultural applications such as pesticides or herbicides. However, further studies are required to fully understand its environmental impact and ensure sustainable use.

In conclusion, 3-Hydroxy-4-(trifluoromethyl)picolinic acid (CAS No. 1806549-38-1) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application research, positions it as a key molecule in future scientific innovations. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in advancing both academic research and industrial applications.